Cas no 105326-54-3 (3-(Pyridin-3-ylmethoxy)aniline)

• Product Name: 3-(Pyridin-3-ylmethoxy)aniline
• CAS No: 105326-54-3
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD09046941
• CID: 3575051
• PubChem ID: 13688374
• Update Time: 2025-09-21

3-(Pyridin-3-ylmethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(3-pyridinylmethoxy)-
• 3-(pyridin-3-ylmethoxy)aniline
• CHEMBL4580737
• CS-0216461
• MFCD09046941
• 958-262-5
• SCHEMBL3998456
• Z239127572
• FEA32654
• AKOS000130668
• 3-[(pyridin-3-yl)methoxy]aniline
• EN300-43724
• 105326-54-3
• 3-((pyridin-3-yl)methoxy)aniline
• F21037
• 3-(Pyridin-3-ylmethoxy)aniline

• MDL： MFCD09046941
• Inchi： 1S/C12H12N2O/c13-11-4-1-5-12(7-11)15-9-10-3-2-6-14-8-10/h1-8H,9,13H2
• InChI Key： OBYWDUCMQAJQHD-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(OCC2=CC=CN=C2)=C1

Computed Properties

• Exact Mass: 200.094963011Da
• Monoisotopic Mass: 200.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1Ų